Cas no 30557-81-4 (Bisabolangelone)

Bisabolangelone structure

Product Name:Bisabolangelone

CAS No:30557-81-4

MF:C₁₅H₂₀O₃

MW:248.317504882813

CID:306890

PubChem ID:12300142

Update Time:2024-10-30

Bisabolangelone Chemical and Physical Properties

Names and Identifiers

- 4(2H)-Benzofuranone,3,3a,7,7a-tetrahydro-3-hydroxy-3,6-dimethyl-2-(3-methyl-2-buten-1-ylidene)-,(2Z,3S,3aS,7aR)-
- 3-Hydroxy-3,6-dimethyl-2-(3-methylbut-2-enylidene)-3,3a,7,7a-tetrahydrobenzofuran-4(2H)-one
- 4(2H)-Benzofuranone,3,3a,7,7a-tetrahydro-3-hydroxy-3,6-dimethyl-2-(3-methyl-2-butenylidene)-,(2Z,3S,3aS,7aR)- (9CI)
- 4(2H)-Benzofuranone,3,3a,7,7a-tetrahydro-3-hydroxy-3,6-dimethyl-2-(3-methyl-2-butenylidene)-,[3S-(2Z,3a,3ab,7ab)]-
- Angelikoreanol
- Bisabolangelone (7CI)
- Ligustilone
- (+)-Bisabolangelone
- Bisabolangelone
- DTXSID101033990
- AKOS040760301
- 30557-81-4
- HY-N4233
- MEGxp0_001252
- CS-0032490
- MS-23516
- (2Z,3R,3aR,7aS)-3-hydroxy-3,6-dimethyl-2-(3-methylbut-2-enylidene)-7,7a-dihydro-3aH-1-benzofuran-4-one
- 4(2H)-Benzofuranone, 3,3a,7,7a-tetrahydro-3-hydroxy-3,6-dimethyl-2-(3-methyl-2-butenylidene)- (2Z,3alpha,3a beta,7a beta)-(+)-
- E80672
- 4(2H)-Benzofuranone, 3,3a,7,7a-tetrahydro-3-hydroxy-3,6-dimethyl-2-(3-methyl-2-buten-1-ylidene)-, (2Z,3S,3aS,7aR)-
- BDBM50529588
- 3-Hydroxy-3,6-dimethyl-2-(3-methylbut-2-enylidene)-3,3a,7,7a- tetrahydrobenzofuran-4(2H)-one
- AI3-44631
- (2Z,3S,3aS,7aR)-3-hydroxy-3,6-dimethyl-2-(3-methylbut-2-enylidene)-7,7a-dihydro-3aH-1-benzofuran-4-one
- CHEMBL2016934
- BCP33597
- (+)-Angelikoreanol;Angelikoreanol;Bisabolangelone
- DA-61710
- Inchi： InChI=1S/C15H20O3/c1-9(2)5-6-13-15(4,17)14-11(16)7-10(3)8-12(14)18-13/h5-7,12,14,17H,8H2,1-4H3/b13-6-/t12-,14+,15-/m1/s1
- InChI Key： GNWNPLBSEQDDQV-FRPWFYLFSA-N
- SMILES： C/C(=C\C=C1/O[C@]2([C@]([C@@]/1(O)C)([H])C(=O)C=C(C2)C)[H])/C

Computed Properties

Exact Mass: 248.14124450 g/mol
Monoisotopic Mass: 248.14124450 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 466
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
Molecular Weight: 248.32
XLogP3: 1.8
Topological Polar Surface Area: 46.5Å²

Experimental Properties

Color/Form: Powder
Density: 1.154±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 157-158 ºC
Solubility: Slightly soluble (4.5 g/l) (25 º C),

Bisabolangelone Pricemore >>

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MedChemExpress	HY-N4233-5mg	Bisabolangelone	30557-81-4	99.41%	5mg	￥1200	2024-04-18
MedChemExpress	HY-N4233-10mg	Bisabolangelone	30557-81-4	99.41%	10mg	￥2000	2024-04-18
ChemScence	CS-0032490-5mg	Bisabolangelone	30557-81-4	98.22%	5mg	$120.0	2022-04-27
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SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1445-5 mg	Bisabolangelone	30557-81-4	98.91%	5mg	￥987.00	2022-04-26
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